Cas no 1261568-52-8 (2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone)

2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone is a halogenated aromatic ketone featuring a trifluoromethyl group, bromo, and chloro substituents. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. Its trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. The product is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability. Suitable for research and industrial applications requiring precise functionalization.
2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone structure
1261568-52-8 structure
Product Name:2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone
CAS No:1261568-52-8
MF:C10H7BrClF3O
MW:315.514191865921
CID:4984805
Update Time:2025-10-28

2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone
    • Inchi: 1S/C10H7BrClF3O/c1-5(12)9(16)7-3-2-6(4-8(7)11)10(13,14)15/h2-5H,1H3
    • InChI Key: WWAULQCOELEQTK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=CC=1C(C(C)Cl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1

2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013006788-250mg
2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone
1261568-52-8 97%
250mg
$470.40 2023-09-03
Alichem
A013006788-500mg
2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone
1261568-52-8 97%
500mg
$806.85 2023-09-03
Alichem
A013006788-1g
2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone
1261568-52-8 97%
1g
$1579.40 2023-09-03

Additional information on 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone

Comprehensive Guide to 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261568-52-8)

2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261568-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a halogenated propiophenone derivative, is characterized by its unique molecular structure, which includes bromo, chloro, and trifluoromethyl functional groups. These features make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone is C10H7BrClF3O, with a molecular weight of approximately 300.51 g/mol. Its structure consists of a propiophenone backbone substituted with bromine at the 2' position, chlorine at the 2 position, and a trifluoromethyl group at the 4' position. This arrangement contributes to its reactivity and utility in various synthetic applications.

One of the most common questions researchers ask about 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone is its role in pharmaceutical intermediates. The compound is frequently employed in the development of active pharmaceutical ingredients (APIs) due to its ability to introduce halogen and trifluoromethyl groups into target molecules. These functional groups are known to enhance the biological activity and metabolic stability of drugs, making them crucial in modern drug design.

In addition to pharmaceuticals, 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone finds applications in agrochemical research. The trifluoromethyl group, in particular, is a key feature in many herbicides and pesticides, as it often improves the efficacy and selectivity of these compounds. Researchers are increasingly exploring the use of this intermediate in the synthesis of novel agrochemicals to address emerging challenges in crop protection.

The synthesis of 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone typically involves multi-step organic reactions, including halogenation and Friedel-Crafts acylation. The precise conditions for these reactions are often optimized to achieve high yields and purity, which are critical for its use in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and verify the compound's structure and purity.

Market demand for 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone has been steadily increasing, driven by the growing need for advanced pharmaceutical and agrochemical intermediates. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures to meet the requirements of research institutions and industrial clients. The compound is typically available in gram to kilogram quantities, with custom synthesis options for larger-scale needs.

From an environmental and safety perspective, handling 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone requires adherence to standard laboratory safety protocols. While it is not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers are also encouraged to consult the material safety data sheet (MSDS) for specific handling and storage guidelines.

Recent advancements in synthetic chemistry have opened new avenues for the application of 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone. For instance, its use in cross-coupling reactions has been explored to create more complex molecular architectures. These developments align with the broader trend in chemical research toward sustainable and efficient synthetic methodologies.

In summary, 2'-Bromo-2-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261568-52-8) is a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a key building block for the synthesis of biologically active compounds. As research in these fields continues to advance, the demand for high-quality halogenated propiophenone derivatives like this one is expected to grow.

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